Cas no 37881-62-2 (Octafluoroadipoyl fluoride)

Octafluoroadipoyl fluoride (C6F8O2) is a fluorinated acyl fluoride derivative characterized by its high thermal and chemical stability. Its fully fluorinated carbon chain imparts exceptional resistance to oxidation and degradation, making it suitable for demanding applications in specialty polymers and high-performance materials. The compound’s reactivity as an acyl fluoride enables its use as a key intermediate in synthesizing fluorinated polyesters, polyamides, and other advanced fluoropolymers. Its low surface energy and hydrophobic properties further enhance its utility in coatings and surface modifications. Octafluoroadipoyl fluoride is valued for its purity, consistent performance, and compatibility with rigorous industrial processes.
Octafluoroadipoyl fluoride structure
Octafluoroadipoyl fluoride structure
Product Name:Octafluoroadipoyl fluoride
CAS No:37881-62-2
MF:C6F10O2
MW:294.047037124634
CID:1077162
PubChem ID:123466
Update Time:2025-05-27

Octafluoroadipoyl fluoride Chemical and Physical Properties

Names and Identifiers

    • Octafluoroadipoyl fluoride
    • 2,2,3,3,4,4,5,5-octafluorohexanedioyl difluoride
    • MFCD00054653
    • AKOS015852743
    • perfluoroadipyl fluoride
    • MS-20335
    • NS00010983
    • DTXSID10191317
    • STL555746
    • Hexanedioyl difluoride, octafluoro-
    • BBL101949
    • EINECS 253-698-6
    • Perfluoroadipoyl fluoride
    • A823919
    • octafluorohexanedioyl difluoride
    • 37881-62-2
    • Hexanedioyl difluoride, 2,2,3,3,4,4,5,5-octafluoro-
    • UNII-5BXU89U35Q
    • DB-231585
    • Octafluoroadipoyl difluoride
    • Octafluoroadipyl fluoride
    • SCHEMBL957780
    • 5BXU89U35Q
    • MDL: MFCD00054653
    • Inchi: 1S/C6F10O2/c7-1(17)3(9,10)5(13,14)6(15,16)4(11,12)2(8)18
    • InChI Key: FDGCJTUAVVJFMB-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)F)(F)F)(C(C(C(=O)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 293.97400
  • Monoisotopic Mass: 293.97386086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Boiling Point: 72-74°C
  • PSA: 34.14000
  • LogP: 2.51980

Octafluoroadipoyl fluoride Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material transportation number:UN 3265
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39
  • Hazardous Material Identification: C T
  • HazardClass:MOISTURE SENSITIVE, TOXIC, CORROSIVE

Octafluoroadipoyl fluoride Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Octafluoroadipoyl fluoride Pricemore >>

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